Cas no 124360-56-1 (6-Acetyl-5,7-dihydroxy-2,2-dimethylchroman-4-one)

• Product Name: 6-Acetyl-5,7-dihydroxy-2,2-dimethylchroman-4-one
• CAS No: 124360-56-1
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 2901179
• Update Time: 2025-10-29

6-Acetyl-5,7-dihydroxy-2,2-dimethylchroman-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Acetyl-5,7-dihydroxy-2,2-dimethylchroman-4-one

• Inchi： 1S/C13H14O5/c1-6(14)10-7(15)4-9-11(12(10)17)8(16)5-13(2,3)18-9/h4,15,17H,5H2,1-3H3
• InChI Key： LKFOCMUENKXNPK-UHFFFAOYSA-N
• SMILES： C1(C)(C)OC2=CC(O)=C(C(C)=O)C(O)=C2C(=O)C1

Additional information on 6-Acetyl-5,7-dihydroxy-2,2-dimethylchroman-4-one

6-Acetyl-5,7-dihydroxy-2,2-dimethylchroman-4-one (CAS No. 124360-56-1): A Comprehensive Overview

6-Acetyl-5,7-dihydroxy-2,2-dimethylchroman-4-one, identified by its CAS number 124360-56-1, is a compound of significant interest in the field of pharmaceutical chemistry and natural product research. This chromane derivative has garnered attention due to its structural complexity and potential biological activities. The presence of both acetyl and hydroxyl functional groups, combined with a dimethyl substitution at the 2-position of the chroman core, makes this molecule a versatile scaffold for further chemical modification and pharmacological exploration.

The structure of 6-Acetyl-5,7-dihydroxy-2,2-dimethylchroman-4-one exhibits a characteristic benzopyranone backbone, which is a common motif in many bioactive natural products. The hydroxyl groups at the 5 and 7 positions contribute to its solubility and reactivity, while the acetyl group at the 6 position introduces a polar moiety that can enhance binding interactions with biological targets. The dimethyl substitution at the 2-position further stabilizes the chroman ring system, making it more resistant to metabolic degradation.

In recent years, there has been growing interest in chromane derivatives due to their demonstrated pharmacological properties. Studies have shown that compounds belonging to this class exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer effects. The hydroxyl groups in 6-Acetyl-5,7-dihydroxy-2,2-dimethylchroman-4-one are particularly important for these activities, as they can participate in hydrogen bonding interactions with biological targets. Additionally, the acetyl group may play a role in modulating enzyme activity by serving as a substrate or inhibitor.

One of the most compelling aspects of 6-Acetyl-5,7-dihydroxy-2,2-dimethylchroman-4-one is its potential as a drug lead. Researchers have been exploring its derivatives to develop novel therapeutic agents targeting various diseases. For instance, modifications of the hydroxyl and acetyl groups have led to compounds with enhanced potency and selectivity against specific enzymes or receptors. These findings highlight the importance of structural optimization in drug discovery and development.

The synthesis of 6-Acetyl-5,7-dihydroxy-2,2-dimethylchroman-4-one has been extensively studied due to its relevance in medicinal chemistry. One common approach involves the condensation of resorcinol derivatives with acetone under acidic conditions, followed by cyclization and functionalization steps. Recent advances in synthetic methodologies have improved the efficiency and yield of this process, making it more suitable for large-scale production. These advancements are crucial for enabling further exploration of the compound's biological potential.

From a biological perspective, 6-Acetyl-5,7-dihydroxy-2,2-dimethylchroman-4-one has shown promise in preclinical studies. Its antioxidant properties are particularly noteworthy, as oxidative stress is implicated in numerous pathological conditions. By scavenging reactive oxygen species (ROS), this compound may help mitigate damage caused by oxidative stress and protect cells from injury. Additionally, its anti-inflammatory effects suggest that it could be useful in treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

The anticancer potential of 6-Acetyl-5,7-dihydroxy-2,2-dimethylchroman-4-one has also been explored in recent research. Studies have demonstrated that it can induce apoptosis in cancer cells by activating stress signaling pathways such as caspase-dependent and -independent mechanisms. Furthermore, its ability to inhibit key enzymes involved in tumor growth and progression makes it an attractive candidate for further development as an anticancer agent. These findings underscore the importance of natural product-derived compounds in oncology research.

In conclusion,6-Acetyl-5,7-dihydroxy-2,2-dimethylchroman-4-one (CAS No. 124360-56-1) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a valuable scaffold for drug discovery and development. With ongoing research efforts focused on optimizing its biological activity and exploring new therapeutic applications, this chromane derivative is poised to make meaningful contributions to medicine and healthcare in the coming years.